Cas no 2228742-47-8 (4-(2-bromo-3-hydroxy-4-methoxyphenyl)butan-2-one)

• Product Name: 4-(2-bromo-3-hydroxy-4-methoxyphenyl)butan-2-one
• CAS No: 2228742-47-8
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6447051
• PubChem ID: 165782962
• Update Time: 2025-06-11

4-(2-bromo-3-hydroxy-4-methoxyphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-3-hydroxy-4-methoxyphenyl)butan-2-one
• EN300-1935984
• 2228742-47-8

• Inchi： 1S/C11H13BrO3/c1-7(13)3-4-8-5-6-9(15-2)11(14)10(8)12/h5-6,14H,3-4H2,1-2H3
• InChI Key： FPZYEGHOJWGJEE-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1CCC(C)=O)OC)O

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(2-bromo-3-hydroxy-4-methoxyphenyl)butan-2-one

Introduction to 4-(2-bromo-3-hydroxy-4-methoxyphenyl)butan-2-one (CAS No: 2228742-47-8)

4-(2-bromo-3-hydroxy-4-methoxyphenyl)butan-2-one, identified by the Chemical Abstracts Service Number (CAS No) 2228742-47-8, is a significant compound in the realm of pharmaceutical chemistry and synthetic biology. This molecule, featuring a complex aromatic structure with bromine, hydroxyl, and methoxy substituents, has garnered attention for its potential applications in drug discovery and molecular research. The unique combination of functional groups in its structure imparts distinct chemical properties, making it a valuable intermediate in the synthesis of more complex bioactive molecules.

The structural framework of 4-(2-bromo-3-hydroxy-4-methoxyphenyl)butan-2-one consists of a butanone backbone substituted with a phenyl ring at the fourth carbon position. This phenyl ring is further modified by three distinct functional groups: a bromine atom at the second position, a hydroxyl group at the third position, and a methoxy group at the fourth position. Such a configuration not only enhances its reactivity but also opens up numerous possibilities for further chemical modifications and derivatization.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The presence of both hydroxyl and methoxy groups in the aromatic ring suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the bromine substituent can serve as a handle for further functionalization via cross-coupling reactions, making this compound a versatile building block in medicinal chemistry.

One of the most compelling aspects of 4-(2-bromo-3-hydroxy-4-methoxyphenyl)butan-2-one is its role in the synthesis of novel therapeutic agents. Researchers have been investigating its potential as an intermediate in the development of small-molecule drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases and other enzymes involved in cancer progression. The ability to modify its structure allows chemists to fine-tune its pharmacological profile, enhancing its efficacy and reducing potential side effects.

The synthetic pathways to 4-(2-bromo-3-hydroxy-4-methoxyphenyl)butan-2-one have also been optimized to ensure high yield and purity. Modern synthetic techniques, including palladium-catalyzed cross-coupling reactions and selective functional group transformations, have enabled researchers to access this compound efficiently. These advancements not only facilitate laboratory-scale synthesis but also hold promise for large-scale production if industrial applications emerge.

From a computational chemistry perspective, 4-(2-bromo-3-hydroxy-4-methoxyphenyl)butan-2-one has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies provide insights into how the compound binds to receptors or enzymes, which is crucial for designing more effective drugs. The integration of experimental data with computational predictions has become increasingly important in modern drug discovery, and this compound serves as an excellent model for such interdisciplinary approaches.

The growing body of research on 4-(2-bromo-3-hydroxy-4-methoxyphenyl)butan-2-one underscores its significance in pharmaceutical chemistry. As our understanding of disease mechanisms advances, compounds like this one will continue to play a pivotal role in the development of new treatments. The ability to modify their structure allows for tailored solutions to complex biological problems, making them indispensable tools in the chemist's arsenal.

In conclusion, 4-(2-bromo-3-hydroxy-4-methoxyphenyl)butan-2-one (CAS No: 2228742-47-8) represents a fascinating compound with diverse applications in drug discovery and molecular research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules. As research progresses, we can expect even more innovative uses for this compound, further solidifying its importance in the field of medicinal chemistry.